Ethyl (2-nitro-4-(pentafluorosulfanyl)phenyl) acetate

• IUPAC Name: ethyl 2-[2-nitro-4-(pentafluoro-λ6-sulfanyl)phenyl]acetate
• InChI: InChI=1S/C10H10F5NO4S/c1-2-20-10(17)5-7-3-4-8(6-9(7)16(18)19)21(11,12,13,14)15/h3-4,6H,2,5H2,1H3
• InChI Key: IRDFTCACCYBTCA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(C=C(C=C1)S(F)(F)(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C10H10F5NO4S
• DSSTOX Substance ID: DTXSID901165785
• Molecular Weight: 335.25 g/mol
• CAS RN: 1394319-50-6

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, including condensation, reduction, diazotization, and nucleophilic substitution . For instance, ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement has been used for the synthesis of hydroxamic acids and ureas from carboxylic acids, demonstrating good yields and compatibility with various protecting groups . Similarly, the synthesis of ethyl 2-[5-nitro-2-oxopyridine-1(2H)-yl] acetate involved NMR and mass spectroscopy for characterization, with the molecular structure confirmed by single crystal X-ray diffraction studies .

Molecular Structure Analysis

X-ray crystallography has been a common technique to determine the molecular and crystal structure of related compounds. For example, the crystal structure of ethyl α-cyano-α-(2,4-dinitrophenyl)phenylacetate was determined, providing detailed bond parameters and special spectroscopy information . The crystal structure of ethyl (2-amino-4-phenyl-5-thiazolyl)acetate was also determined, revealing significant stabilization by intra- and intermolecular hydrogen bonds .

Chemical Reactions Analysis

The related compounds have been involved in various chemical reactions, such as the aza-alkylation/intramolecular Michael cascade reaction and the synthesis of isoxazolines from ethyl 2-nitroacetoacetate . These reactions demonstrate the reactivity of nitro and acetate groups in different chemical environments.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been studied using various spectroscopic techniques, including NMR and IR spectroscopy, as well as mass spectrometry . Theoretical calculations, such as density functional theory (DFT), have been employed to understand the electronic properties and reactive sites of these compounds . For instance, the experimental UV/Vis spectra of ethyl-2-(4-aminophenoxy)acetate were compared with TD-DFT calculations to assign electronic transitions .

Scientific Research Applications

Synthesis and Characterization

Ethyl (2-nitro-4-(pentafluorosulfanyl)phenyl) acetate is involved in complex chemical reactions for synthesis and characterization. For instance, it undergoes aza-alkylation and intramolecular Michael cascade reactions, leading to the formation of specific molecular structures. The compound's structure can be determined using various spectroscopic techniques like NMR, IR, and mass spectrometry (Choi & Kim, 2017).

Chemical Reactions and Derivatives

This compound is involved in reactions leading to the formation of diastereoisomers and cyclohexadiene adducts. These reactions demonstrate the compound's utility in producing structurally diverse molecules, which can be further used in various chemical syntheses (Fischer, Henderson, & Thompson, 1978).

Application in Medicinal Chemistry

The compound finds application in medicinal chemistry, particularly in the synthesis of hydroxamic acids and ureas from carboxylic acids. This synthesis is crucial for developing various pharmaceuticals and demonstrates good yields without racemization under milder reaction conditions (Thalluri, Manne, Dev, & Mandal, 2014).

Utility in Fluorine Chemistry

In fluorine chemistry, this compound is used for synthesizing fluorine-containing carboxylic acid derivatives. The Ireland-Claisen rearrangement is particularly notable in this context, showcasing the compound's role in producing fluorine-substituted molecules (Dreier et al., 2017).

Exploration in Organic Synthesis

The compound's utility extends to organic synthesis, where it participates in vicarious nucleophilic substitution reactions, leading to the creation of diverse organic compounds, including indoles and oxindoles. Such reactions are essential for developing new synthetic routes in organic chemistry (Iakobson, Pošta, & Beier, 2013).

Future Directions

The –SF 5 group, when incorporated on para - and meta -substituted nitroarenes, is capable of undergoing [ 18 F]\ [ 19 F] radioisotopic exchange, suggesting its potential as a stable [ 18 F]F radiosynthon for application in Positron Emission Tomography. This opens up new possibilities for the use of Ethyl (2-nitro-4-(pentafluorosulfanyl)phenyl) acetate in medical imaging and diagnostics.